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Compound Name: Cereulide-13C6

Cat. No.: B8017419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cereulide-13C6, the isotopically labeled

internal standard for the potent emetic toxin, cereulide. This document details its chemical

structure, physicochemical properties, and toxicological profile. Furthermore, it offers

comprehensive experimental protocols for its use in quantitative analysis and visualizes the key

signaling pathways associated with cereulide's mechanism of action.

Chemical Structure and Physicochemical Properties
Cereulide is a cyclic dodecadepsipeptide toxin produced by certain strains of Bacillus cereus.

Its structure consists of three repeats of the tetrapeptide [D-O-Leu—D-Ala—L-O-Val—L-Val].[1]

[2] Cereulide-13C6 is a stable isotope-labeled analog of cereulide, where six carbon atoms in

the valine residues are replaced with carbon-13. This isotopic labeling makes it an ideal internal

standard for accurate quantification of cereulide in various matrices by mass spectrometry.[3][4]

[5]

Table 1: Physicochemical Properties of Cereulide and Cereulide-13C6
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Property Cereulide Cereulide-13C6 Reference(s)

Chemical Formula C₅₇H₉₆N₆O₁₈ ¹³C₆C₅₁H₉₆N₆O₁₈

Molecular Weight 1152 g/mol 1159.37 g/mol

Monoisotopic Mass 1152.67811023 Da
1158.7016 Da

(calculated)

CAS Number 157232-64-9 1487375-69-8

Appearance
White to off-white

solid

Not specified, typically

sold in solution

Solubility Extremely low in water
Soluble in acetonitrile,

methanol

Purity
>95% (for analytical

standards)
>95%

Storage Temperature -20°C -20°C

Toxicological Profile
Cereulide is a potent toxin with significant health implications. Its toxicity stems from its function

as a potassium ionophore, leading to the disruption of mitochondrial function. The toxicological

properties of Cereulide-13C6 are considered identical to those of native cereulide, as isotopic

labeling does not alter its biological activity.

Table 2: Toxicological Data for Cereulide
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Parameter Value System/Model Reference(s)

Mechanism of Action

Potassium (K⁺)

ionophore, uncouples

oxidative

phosphorylation

Mitochondria

Emesis-Inducing Dose 8 µg/kg body weight
Suncus murinus

(shrew)

10 µg/kg body weight Rhesus monkeys

Cytotoxicity (EC₅₀) 0.125 ng/mL (3 days)
Differentiated Caco-2

cells (SRB assay)

1 ng/mL (3 days)
Differentiated Caco-2

cells (MTT assay)

Inhibition of NK Cell

Activity
20-30 µg/L

Human Natural Killer

(NK) cells

Effect on Pancreatic

Islets

Complete absence of

insulin secretion at 0.5

ng/mL

Mouse pancreatic

islets

Mechanism of Action: Signaling Pathways
Cereulide exerts its toxic effects through two primary mechanisms: disruption of mitochondrial

function and activation of the 5-HT3 receptor, leading to emesis.

Mitochondrial Disruption Pathway
As a potassium ionophore, cereulide facilitates the transport of potassium ions across the inner

mitochondrial membrane, disrupting the electrochemical gradient. This leads to mitochondrial

swelling, uncoupling of oxidative phosphorylation, and ultimately, a halt in ATP synthesis.

Cereulide Inner Mitochondrial
Membrane

Inserts into K⁺ IonTransports Disruption of
Membrane Potential

Uncoupling of
Oxidative Phosphorylation

Inhibition of
ATP Synthase ATP Depletion Cell Death
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Click to download full resolution via product page

Caption: Cereulide-induced mitochondrial disruption pathway.

Emetic Response Pathway
Cereulide is known to cause nausea and vomiting. This is believed to be mediated by its

interaction with 5-HT3 (serotonin) receptors in the gastrointestinal tract, which in turn stimulates

the vagus nerve and triggers the emetic reflex.

Cereulide 5-HT3 Receptor
(Enterochromaffin Cells)

Binds to and activates Afferent Vagus NerveStimulates Brainstem
(Emetic Center)

Signals to Emesis
(Vomiting)

Induces

Click to download full resolution via product page

Caption: Signaling pathway for cereulide-induced emesis.

Experimental Protocols
Cereulide-13C6 is primarily used as an internal standard for the accurate and reliable

quantification of cereulide in complex matrices such as food and biological samples using liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation and Extraction
The following is a general protocol for the extraction of cereulide from food samples.

Modifications may be necessary depending on the specific matrix.

Homogenization: Homogenize the food sample (e.g., 3 g) to ensure uniformity.

Internal Standard Spiking: Add a known amount of Cereulide-13C6 internal standard

solution (e.g., to a final concentration of 10 ng/g) to the homogenized sample.

Extraction: Add an appropriate volume of extraction solvent (e.g., 15 mL of methanol or

acetonitrile) to the sample.
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Mixing and Shaking: Vortex the sample for 30 seconds, followed by shaking for 15 minutes

to ensure thorough extraction.

Centrifugation: Centrifuge the sample at 4000 x g for 15 minutes to pellet solid debris.

Dilution and Filtration: Take an aliquot of the supernatant (e.g., 500 µL), mix with an equal

volume of water, and filter through a 0.22 µm filter before injection into the LC-MS/MS

system.

UPLC-MS/MS Analysis
The following are typical parameters for the analysis of cereulide using a UPLC-MS/MS

system. Instrument-specific optimization is recommended.

Table 3: UPLC-MS/MS Parameters for Cereulide Analysis
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Parameter Setting Reference(s)

UPLC System
Waters Acquity UPLC I-Class

or similar

Column
Acquity UPLC BEH C8 1.7 µm,

2.1 x 50 mm

Column Temperature 40°C

Mobile Phase A
1 mM ammonium formate in

water with 0.05% formic acid

Mobile Phase B
0.05% formic acid in

acetonitrile

Flow Rate 0.5 mL/min

Injection Volume 10 µL

MS System
Waters Xevo TQ-S triple

quadrupole or similar

Ionization Mode
Electrospray Ionization (ESI),

Positive

Capillary Voltage 3 kV

Desolvation Temp. 450°C

Source Temperature 150°C

MRM Transitions

Cereulide: m/z 1170.7 →

172.15 (quantifier), 314.4,

499.4 (qualifiers)Cereulide-

13C6: m/z 1176.7 → 172.15

(quantifier)

Experimental Workflow
The overall workflow for the quantitative analysis of cereulide using Cereulide-13C6 as an

internal standard is depicted below.
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Caption: Workflow for cereulide quantification.
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Conclusion
Cereulide-13C6 is an indispensable tool for the accurate and reliable quantification of the

emetic toxin cereulide. Its use as an internal standard in LC-MS/MS methods allows for precise

measurements in complex matrices, which is crucial for food safety monitoring, clinical

diagnostics, and toxicological research. Understanding the chemical properties, toxicological

profile, and mechanism of action of cereulide is essential for researchers and professionals

working in areas related to food safety and public health. This guide provides a comprehensive

overview to support these endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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